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Compound of Interest

2-(Benzyloxy)-4-bromo-1-
Compound Name:
methoxybenzene

cat. No.: B1283350

An In-depth Technical Guide to the Safety and Handling of 2-(Benzyloxy)-4-bromo-1-
methoxybenzene

Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for 2-(Benzyloxy)-4-bromo-1-
methoxybenzene (CAS 78504-28-6) is not publicly available. The following guide has been
compiled from data provided by chemical suppliers, information on structurally similar
compounds, and general laboratory safety principles. All information should be used as a
precautionary guide, and a thorough risk assessment should be conducted by qualified
personnel before handling this chemical.

Chemical Identification and Properties

2-(Benzyloxy)-4-bromo-1-methoxybenzene is an aromatic ether and a brominated organic
compound, often used as a building block in organic synthesis.[1][2] Its identity and key
physicochemical properties are summarized below.

Table 1: Physicochemical Properties of 2-(Benzyloxy)-4-bromo-1-methoxybenzene
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Property Value Source(s)
CAS Number 78504-28-6 [1][3][4]
Molecular Formula C14H13BrO2 [11[415]
Molecular Weight 293.16 g/mol [5][6]
Alternate Names 2-(Benzyloxy)-4-bromoanisole [1][6]
Purity Typically =95% [6]
Storage Sealed in a dry place, at room 7]
temperature.

) Not specified (Assumed solid
Physical State
based on related compounds)

| Solubility | Not specified (Likely soluble in organic solvents) | |

Hazard Identification and Safety

While a complete hazard profile is unavailable, partial safety information and data from the
positional isomer 1-(Benzyloxy)-4-bromo-2-methoxybenzene (CAS 63057-72-7) suggest that
this compound should be handled with care.[6][8]

GHS Hazard Classification (Inferred)

e Pictogram: GHS07 (Exclamation Mark)[6]

 Signal Word: Warning[6]

Hazard Statements:

e May be harmful if swallowed.[6]

e Causes skin irritation (H315 - Inferred from isomer).[8]

o Causes serious eye damage/irritation (H318/H319 - Inferred from isomer and supplier data).

[6]18]
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e May cause respiratory irritation (H335 - Inferred from isomer).[8]
e May be very toxic to aquatic life (H400 - Inferred from isomer).[8]

Precautionary Statements: Standard precautions for handling irritants and potentially harmful
chemicals should be followed, including avoiding contact with eyes, skin, and clothing, and
preventing release into the environment.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk to personnel and the
environment.

3.1 Personal Protective Equipment (PPE)
» Eye Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure skin is not
exposed.

» Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.

3.2 Handling Procedures

Avoid generating dust.

Use only in a chemical fume hood.[9]

Wash hands thoroughly after handling.[9]

Do not eat, drink, or smoke in the laboratory.[9]

Keep away from incompatible materials such as strong oxidizing agents.
3.3 Storage Procedures

e Store in a tightly sealed container.[7]
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e Keep in a cool, dry, and well-ventilated place.[9]
» Store away from heat and sources of ignition.

Below is a logical workflow for the standard handling of this chemical in a laboratory setting.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Conduct Risk Don Appropriate . Prepare for Quench/Neutralize Clean Equipment
Assessment PPE Ent WFO'QH Compound Reaction Pos}-Read®eaction & Workspace

Doff PPE & Wash
Hands

Dispose of Waste
(Follow Local Regs)

Click to download full resolution via product page

Standard Laboratory Handling Workflow

Emergency and First Aid Procedures

In case of accidental exposure, immediate action is required.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water for at
least 15 minutes. Seek medical attention if irritation develops.

 Inhalation: Remove victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to
drink. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.

The following diagram outlines the decision-making process for an emergency response to

exposure.
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Exposure Event Occurs

Spill or Exposure?

Exposure Exposure “\Exposure
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Remove Contaminated Clothing Rinse Eyes for 15 min Move to Fresh Air Do NOT Induce Vomiting
Wash Area for 15 min (Use Eyewash Station) Monitor Breathing Rinse Mouth

TN S
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First Aid Decision Pathway for Exposure

Representative Experimental Protocol

A specific synthesis protocol for 2-(Benzyloxy)-4-bromo-1-methoxybenzene is not readily
available in the reviewed literature. However, the bromination of a structurally similar benzyloxy
derivative provides a representative example of the procedures and precautions required when
working with this class of compounds.[10]

Objective: To illustrate the electrophilic bromination of a protected phenol, a common reaction

type for this class of reagent.

Materials:
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e 1-Benzyloxy-3-(1,1-dimethylheptyl)benzene (Substrate)
e t-Butylamine

e Bromine

e Dichloromethane (DCM)

o Saturated sodium sulfite solution

» Saturated sodium bicarbonate solution

o Ether

e Magnesium sulfate

 Silica gel

Procedure:

In a chemical fume hood, cool a solution of the substrate (e.g., 0.134 mol) and t-butylamine
(0.200 mol) in dichloromethane (300 ml) to -78 °C using a dry ice/acetone bath.

e Slowly add a solution of bromine (0.151 mol) in dichloromethane (100 ml) to the cooled
reaction mixture.

 Allow the reaction mixture to warm to room temperature (25 °C).

e Pour the reaction mixture into a separatory funnel containing saturated sodium sulfite (500
ml) and ether (500 ml) to quench the excess bromine.

o Separate the organic layer.

e Wash the organic extract with two portions of saturated sodium bicarbonate solution (500 ml
each).

» Dry the organic layer over magnesium sulfate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Filter the solution and evaporate the solvent under reduced pressure to yield the crude
product as an oil.

 Purify the crude product via column chromatography on silica gel.[10]

This protocol highlights the need for handling corrosive and volatile reagents (bromine),
managing reaction temperatures, and performing aqueous workups and purification, all of
which are standard procedures in synthetic organic chemistry.

Disposal Considerations

All waste containing 2-(Benzyloxy)-4-bromo-1-methoxybenzene should be treated as
hazardous chemical waste.

o Collect waste in a designated, labeled, and sealed container.

» Dispose of the material in accordance with all applicable federal, state, and local
environmental regulations.

e Do not pour down the drain, as the compound may be toxic to aquatic life.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]. BenchChem, [2025]. [Online PDF]. Available at:
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safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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